Cas no 1261583-01-0 (Ethyl 3-methyl-5-nitrophenylacetate)

• Product Name: Ethyl 3-methyl-5-nitrophenylacetate
• CAS No: 1261583-01-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5009035
• Update Time: 2025-05-24

Ethyl 3-methyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-5-nitrophenylacetate

• Inchi： 1S/C11H13NO4/c1-3-16-11(13)7-9-4-8(2)5-10(6-9)12(14)15/h4-6H,3,7H2,1-2H3
• InChI Key： FDMLWBFSMKWRNL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 3-methyl-5-nitrophenylacetate

Ethyl 3-methyl-5-nitrophenylacetate (CAS No. 1261583-01-0): A Comprehensive Overview

Ethyl 3-methyl-5-nitrophenylacetate, with the CAS registry number 1261583-01-0, is a chemical compound that has garnered attention in various scientific and industrial applications. This compound is a derivative of phenylacetate, featuring a methyl group at the 3-position and a nitro group at the 5-position of the phenyl ring. The ethyl ester group further enhances its chemical properties, making it a versatile molecule for research and development.

The structure of Ethyl 3-methyl-5-nitrophenylacetate is characterized by its aromatic ring system, which plays a crucial role in its reactivity and stability. The presence of the nitro group introduces electron-withdrawing effects, while the methyl group provides some degree of electron-donating influence. This balance of electronic effects makes the compound suitable for various chemical transformations and reactions. Recent studies have explored its potential as an intermediate in the synthesis of more complex organic molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most significant aspects of Ethyl 3-methyl-5-nitrophenylacetate is its role in modern drug discovery. Researchers have utilized this compound as a building block for developing bioactive molecules with potential therapeutic applications. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to create derivatives with enhanced pharmacokinetic properties. These derivatives are currently being evaluated for their potential in treating conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, Ethyl 3-methyl-5-nitrophenylacetate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this field have highlighted its potential as a component in organic field-effect transistors (OFETs), where it contributes to improved charge transport properties.

The synthesis of Ethyl 3-methyl-5-nitrophenylacetate typically involves multi-step processes that require precise control over reaction conditions. Common methods include Friedel-Crafts acylation followed by esterification or direct acetylation using appropriate catalysts. The optimization of these synthetic routes has been a focus of recent research, with efforts directed toward improving yield, purity, and scalability.

From an environmental perspective, understanding the degradation pathways of Ethyl 3-methyl-5-nitrophenylacetate is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as microbial degradation or photolysis, the compound can break down into less complex molecules. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, Ethyl 3-methyl-5-nitrophenylacetate (CAS No. 1261583-01-0) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its synthesis and applications, position it as a key player in advancing scientific innovation.